Cas no 2229151-47-5 (methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate)

• Product Name: methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate
• CAS No: 2229151-47-5
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 6258944
• PubChem ID: 165647303
• Update Time: 2025-05-24

methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate
• 2229151-47-5
• EN300-1769610

• Inchi： 1S/C13H26O3/c1-6-8-10(9-7-2)13(3,4)11(14)12(15)16-5/h10-11,14H,6-9H2,1-5H3
• InChI Key： XJGDZBBFJRATMX-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C(CCC)CCC

Computed Properties

• Exact Mass: 230.18819469g/mol
• Monoisotopic Mass: 230.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate

Comprehensive Overview of Methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate (CAS No. 2229151-47-5)

Methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate (CAS No. 2229151-47-5) is a specialized ester compound gaining attention in the fields of organic synthesis, fragrance formulation, and pharmaceutical intermediates. With its unique branched-chain structure featuring a hydroxyl group and ester functionality, this compound offers versatile applications. Researchers and industry professionals are increasingly exploring its potential due to its balanced hydrophobicity and reactivity, making it a candidate for green chemistry and sustainable manufacturing processes.

The molecular structure of methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate includes a hydroxy group at the 2-position and a propyl substituent at the 4-position, contributing to its distinct physicochemical properties. These features enable its use in flavor and fragrance applications, where it may impart woody or fruity notes. Recent trends in bio-based solvents and eco-friendly plasticizers have also sparked interest in this compound, as industries seek alternatives to traditional petrochemical-derived ingredients.

In pharmaceutical research, CAS No. 2229151-47-5 is investigated as a building block for prodrug development or controlled-release formulations. Its ester linkage allows for enzymatic cleavage, aligning with the demand for biodegradable drug carriers. Analytical techniques such as GC-MS and NMR spectroscopy are critical for characterizing its purity, especially given the growing emphasis on high-purity intermediates in API synthesis.

The synthesis of methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate typically involves esterification reactions under mild conditions to preserve the hydroxyl group’s integrity. Optimizing such processes resonates with the broader push toward energy-efficient chemical production. Notably, its stability under various pH conditions makes it suitable for cosmetic preservative systems, addressing the clean beauty movement’s demand for multifunctional ingredients.

From an environmental standpoint, the compound’s potential low toxicity profile aligns with regulatory frameworks like REACH and EPA guidelines. As consumers prioritize transparent ingredient sourcing, manufacturers are evaluating derivatives of 2229151-47-5 for personal care formulations. Additionally, its compatibility with polymeric matrices opens avenues in biomaterial engineering, particularly for medical devices or packaging.

Future research directions may explore enzymatic catalysis to produce methyl 2-hydroxy-3,3-dimethyl-4-propylheptanoate via biocatalytic routes, reducing reliance on metal catalysts. Such innovations would support the circular economy in chemical manufacturing. For analytical chemists, developing HPLC methods for trace impurity detection remains a priority, ensuring compliance with ICH Q3 guidelines.

In summary, CAS No. 2229151-47-5 represents a promising compound at the intersection of applied chemistry and industrial innovation. Its adaptability across sectors—from fine chemicals to functional materials—positions it as a subject of ongoing scientific and commercial interest, particularly in contexts emphasizing sustainability and performance efficiency.